Cas no 2229180-53-2 (methyl 4-amino-3-(2-chloropyridin-3-yl)butanoate)
methyl 4-amino-3-(2-chloropyridin-3-yl)butanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 4-amino-3-(2-chloropyridin-3-yl)butanoate
- EN300-1977134
- 2229180-53-2
-
- Inchi: 1S/C10H13ClN2O2/c1-15-9(14)5-7(6-12)8-3-2-4-13-10(8)11/h2-4,7H,5-6,12H2,1H3
- InChI Key: GSFKRKGPMZARNJ-UHFFFAOYSA-N
- SMILES: ClC1C(=CC=CN=1)C(CN)CC(=O)OC
Computed Properties
- Exact Mass: 228.0665554g/mol
- Monoisotopic Mass: 228.0665554g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 65.2Ų
methyl 4-amino-3-(2-chloropyridin-3-yl)butanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1977134-0.05g |
methyl 4-amino-3-(2-chloropyridin-3-yl)butanoate |
2229180-53-2 | 0.05g |
$959.0 | 2023-09-16 | ||
| Enamine | EN300-1977134-0.1g |
methyl 4-amino-3-(2-chloropyridin-3-yl)butanoate |
2229180-53-2 | 0.1g |
$1005.0 | 2023-09-16 | ||
| Enamine | EN300-1977134-0.25g |
methyl 4-amino-3-(2-chloropyridin-3-yl)butanoate |
2229180-53-2 | 0.25g |
$1051.0 | 2023-09-16 | ||
| Enamine | EN300-1977134-0.5g |
methyl 4-amino-3-(2-chloropyridin-3-yl)butanoate |
2229180-53-2 | 0.5g |
$1097.0 | 2023-09-16 | ||
| Enamine | EN300-1977134-1.0g |
methyl 4-amino-3-(2-chloropyridin-3-yl)butanoate |
2229180-53-2 | 1g |
$1142.0 | 2023-06-03 | ||
| Enamine | EN300-1977134-2.5g |
methyl 4-amino-3-(2-chloropyridin-3-yl)butanoate |
2229180-53-2 | 2.5g |
$2240.0 | 2023-09-16 | ||
| Enamine | EN300-1977134-5.0g |
methyl 4-amino-3-(2-chloropyridin-3-yl)butanoate |
2229180-53-2 | 5g |
$3313.0 | 2023-06-03 | ||
| Enamine | EN300-1977134-10.0g |
methyl 4-amino-3-(2-chloropyridin-3-yl)butanoate |
2229180-53-2 | 10g |
$4914.0 | 2023-06-03 | ||
| Enamine | EN300-1977134-1g |
methyl 4-amino-3-(2-chloropyridin-3-yl)butanoate |
2229180-53-2 | 1g |
$1142.0 | 2023-09-16 | ||
| Enamine | EN300-1977134-5g |
methyl 4-amino-3-(2-chloropyridin-3-yl)butanoate |
2229180-53-2 | 5g |
$3313.0 | 2023-09-16 |
methyl 4-amino-3-(2-chloropyridin-3-yl)butanoate Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on methyl 4-amino-3-(2-chloropyridin-3-yl)butanoate
Methyl 4-amino-3-(2-chloropyridin-3-yl)butanoate (CAS No. 2229180-53-2): A Comprehensive Overview
Methyl 4-amino-3-(2-chloropyridin-3-yl)butanoate (CAS No. 2229180-53-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural framework, exhibits promising potential in various biological and chemical applications. Its molecular structure, featuring a combination of amino and chloropyridine functional groups, makes it a versatile intermediate in the synthesis of more complex molecules.
The compound's chemical formula can be represented as C11H14ClN2O2, highlighting its composition of carbon, hydrogen, chlorine, nitrogen, and oxygen atoms. The presence of the amino group (-NH2) and the chloropyridine moiety (-C5H3ClN) imparts specific reactivity and binding properties that are exploited in medicinal chemistry. These features make Methyl 4-amino-3-(2-chloropyridin-3-yl)butanoate a valuable building block for designing novel therapeutic agents.
In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds due to their diverse biological activities. Among these, pyridine derivatives have been extensively studied for their potential applications in treating various diseases, including cancer, infectious disorders, and neurological conditions. The structural motif of Methyl 4-amino-3-(2-chloropyridin-3-yl)butanoate aligns well with this trend, offering a scaffold that can be modified to enhance pharmacological properties.
One of the most compelling aspects of Methyl 4-amino-3-(2-chloropyridin-3-yl)butanoate is its role as a key intermediate in the synthesis of bioactive molecules. Researchers have leveraged its reactivity to develop inhibitors targeting specific enzymatic pathways involved in disease progression. For instance, studies have demonstrated its utility in generating compounds that modulate kinases and other protein kinases, which are crucial players in cellular signaling networks. These findings underscore the compound's significance in drug discovery efforts.
The synthesis of Methyl 4-amino-3-(2-chloropyridin-3-yl)butanoate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to achieve high yields and purity. The efficiency of these synthetic routes is critical for large-scale production, ensuring that researchers have access to sufficient quantities of the compound for further investigation.
Evaluation of Methyl 4-amino-3-(2-chloropyridin-3-yl)butanoate has been conducted through both in vitro and in vivo studies. In vitro assays have revealed its interaction with various biological targets, suggesting multiple potential therapeutic applications. For example, preliminary data indicate that derivatives of this compound exhibit inhibitory effects on certain enzymes linked to cancer cell proliferation. Similarly, studies on neurological receptors have shown promising results, hinting at its potential use in treating neurodegenerative diseases.
The compound's pharmacokinetic profile is another area of interest. Understanding how Methyl 4-amino-3-(2-chloropyridin-3-yl)butanoate is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic efficacy. Advanced computational techniques and experimental methodologies are employed to dissect these processes, providing insights into how the compound behaves within the body. Such information is vital for designing effective dosage regimens and minimizing potential side effects.
In conclusion, Methyl 4-amino-3-(2-chloropyridin-3-yl)butanoate (CAS No. 2229180-53-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable tool for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation drugs.
2229180-53-2 (methyl 4-amino-3-(2-chloropyridin-3-yl)butanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)